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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental protocols and
available data for ALKS 2680, an investigational, orally administered, selective orexin 2
receptor (OX2R) agonist, in the context of narcolepsy research. ALKS 2680 is being developed
as a potential once-daily treatment for narcolepsy and other central disorders of
hypersomnolence.

Mechanism of Action

Narcolepsy, particularly Type 1 (NT1), is characterized by a significant loss of orexin-producing
neurons in the hypothalamus. Orexin neuropeptides are crucial regulators of the sleep-wake
cycle, primarily through their action on orexin 2 receptors (OX2R). ALKS 2680 is designed to
mimic the action of endogenous orexin by directly stimulating OX2R, thereby promoting
wakefulness and aiming to address the underlying pathophysiology of the disease.

Signaling Pathway of ALKS 2680
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Caption: Signaling pathway of ALKS 2680 from administration to therapeutic effect.
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Preclinical Studies

While specific quantitative preclinical data for ALKS 2680 is not extensively published, the
development of selective OX2R agonists has been supported by various preclinical models.
Generally, these studies in animal models of narcolepsy have demonstrated that OX2R
agonists can effectively increase wakefulness and reduce cataplexy-like episodes.

Clinical Trial Data

ALKS 2680 has been evaluated in Phase 1 and Phase 2 clinical trials involving healthy
volunteers and patients with Narcolepsy Type 1 (NT1), Narcolepsy Type 2 (NT2), and
Idiopathic Hypersomnia (IH).

Phase 1 Studies

The initial phase 1 studies assessed the safety, tolerability, pharmacokinetics, and
pharmacodynamics of single and multiple ascending doses of ALKS 2680.

Key Findings:

o ALKS 2680 was generally well-tolerated in healthy volunteers and patients with narcolepsy.

[11[2]
» The pharmacokinetic profile supports a once-daily dosing regimen.[1][2]
o Dose-dependent improvements in wakefulness were observed.[2]

Table 1: Phase 1b Study Results - Mean Change in Sleep Latency on MWT from Baseline (vs.
Placebo) in Narcolepsy Type 1 Patients

Mean Improvement in
Dose of ALKS 2680 . p-value
MWT (minutes)

1mg 18.4 <0.001
3mg 22.6 <0.001
8 mg 34.0 <0.001
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Data from a 4-way crossover study in 10 NT1 patients.[3][4]

Phase 2 Studies (Vibrance-1 and Vibrance-2)

The Vibrance program consists of two Phase 2 studies evaluating the efficacy and safety of
ALKS 2680 in NT1 (Vibrance-1) and NT2 (Vibrance-2) patients.

Vibrance-1 (NT1 Patients): A randomized, double-blind, placebo-controlled, dose-ranging study.
Participants received once-daily doses of 4 mg, 6 mg, or 8 mg of ALKS 2680 or placebo for six
weeks.[5][6]

Vibrance-2 (NT2 Patients): A randomized, double-blind, placebo-controlled, dose-ranging study.
Participants received once-daily doses of 10 mg, 14 mg, or 18 mg of ALKS 2680 or placebo for
eight weeks.[7][8]

Table 2: Phase 2 Study Efficacy Data - Improvement in MWT and ESS
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Primary Secondary
Endpoint: Endpoint:
. Mean Change in
Patient Dose of ALKS
Study . Improvement Epworth
Population 2680 . .
in MWT from Sleepiness
Baseline Scale (ESS)
(minutes) Score
o Statistically
Statistically o
] Narcolepsy Type o Significant
Vibrance-1 4 mg Significant &
1 Improvement (p
Dose-Dependent
< 0.0001)
o Statistically
Statistically o
o Significant
6 mg Significant &
Improvement (p
Dose-Dependent
< 0.0001)
o Statistically
Statistically o
o Significant
8 mg Significant &
Improvement (p
Dose-Dependent
< 0.0001)
o Statistically
] Narcolepsy Type Statistically o
Vibrance-2 10 mg o Significant
2 Significant
Improvement
o Statistically
Statistically o
14 mg . Significant
Significant
Improvement
o Statistically
Statistically o
18 mg o Significant
Significant
Improvement
Data from respective Phase 2 clinical trials.[9]
Experimental Protocols
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Maintenance of Wakefulness Test (MWT)

The MWT is a key objective measure of the ability to stay awake.
Protocol:

» Patient Preparation:

[¢]

Patients should have a full night of sleep before the test, often confirmed with
polysomnography.

[¢]

Any medications that could affect sleepiness are typically discontinued for a specified
period before the test.[10]

[¢]

Patients should avoid caffeine and alcohol on the day of the test.

[e]

A light breakfast is consumed at least one hour before the first trial.

e Test Conditions:
o The test is conducted in a quiet, dimly lit, and temperature-controlled room.
o Patients are seated comfortably in a semi-reclined position in bed.

e Procedure:
o The MWT consists of four 40-minute trials conducted at two-hour intervals.

o For each trial, the patient is instructed to try to remain awake for as long as possible
without using any extraordinary measures (e.g., singing, slapping their face).

o Continuous electroencephalogram (EEG), electrooculogram (EOG), and electromyogram
(EMG) are recorded to determine sleep onset.

e Trial Termination:

o Atrial is terminated if the patient falls asleep (defined as three consecutive 30-second
epochs of stage N1 sleep or one epoch of any other stage of sleep).
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o If no sleep occurs, the trial ends after 40 minutes.

o Data Analysis:

o The primary outcome is the mean sleep latency across the four trials.

Epworth Sleepiness Scale (ESS)

The ESS is a subjective, self-administered questionnaire that assesses the likelihood of falling
asleep in various situations.

Protocol:
e Administration:
o The questionnaire is provided to the patient to complete.
o The patient rates their chance of dozing in eight different situations on a 4-point scale:

0 = would never doze

1 = slight chance of dozing

2 = moderate chance of dozing

3 = high chance of dozing
e Scoring:

o The scores for each of the eight situations are summed to produce a total score ranging
from O to 24.

o Ascore of 10 or higher is generally considered to indicate excessive daytime sleepiness.

Experimental Workflow
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Caption: General workflow for ALKS 2680 narcolepsy clinical trials.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15607043/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-alks-2680-in-narcolepsy-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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